(S)-1-(3-Chloro-5-fluorophenyl)ethanamine

• IUPAC Name: (1S)-1-(3-chloro-5-fluorophenyl)ethanamine
• InChI: InChI=1S/C8H9ClFN/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key: BVVJDCFVSXSRBB-YFKPBYRVSA-N
• Canonical SMILES: CC(C1=CC(=CC(=C1)Cl)F)N
• Isomeric SMILES: C[C@@H](C1=CC(=CC(=C1)Cl)F)N
• Molecular Formula: C8H9ClFN
• Molecular Weight: 173.61 g/mol

Description

-(S)-1-(3-Chloro-5-fluorophenyl)ethanamine, also known as S-C5F, is a chiral compound and a derivative of phenethylamine. It is a white crystalline solid that is soluble in water and ethanol. It has a melting point of approximately 136°C and a boiling point of approximately 191°C. S-C5F has a wide range of applications in scientific research, ranging from drug synthesis to biochemical and physiological studies.

Scientific Research Applications

Pharmacological Research and Applications

• Fluoropyrimidines in Cancer Chemotherapy : One area of significant scientific interest involves the use of fluorinated pyrimidines, such as 5-fluorouracil (5-FU) and its prodrugs (e.g., capecitabine, S-1), in cancer chemotherapy. These compounds have been extensively studied for their mechanisms of action, metabolic pathways, and clinical applications in treating various types of cancers (Miura et al., 2010). These studies highlight the importance of understanding the pharmacokinetics and pharmacodynamics of fluorinated compounds in developing effective cancer treatments.

• Toxicity of Fluorinated Compounds : The toxicity profiles of various fluorinated compounds, including their potential as endocrine disruptors and their effects on human health and the environment, have been a subject of ongoing research. For instance, DDT and its metabolite DDE, both chlorinated compounds, have been studied for their endocrine-disrupting effects and implications on reproductive and immune systems in humans and wildlife (Burgos-Aceves et al., 2021). These studies are crucial for assessing the safety and environmental impact of using such compounds.

• Chlorogenic Acid as a Nutraceutical : Another interesting area of research is the study of chlorogenic acid, a polyphenol with various therapeutic roles. It demonstrates antioxidant, anti-inflammatory, and other beneficial effects, potentially useful in treating metabolic syndrome and other disorders. Its dual role as a food additive and a nutraceutical against metabolic syndrome has been explored, showing the broad potential of phenolic compounds in both food science and medicine (Santana-Gálvez et al., 2017).